Journal Name:Functional & Integrative Genomics
Journal ISSN:1438-793X
IF:3.674
Journal Website:https://www.springer.com/journal/10142
Year of Origin:2000
Publisher:Springer Verlag
Number of Articles Per Year:53
Publishing Cycle:Bimonthly
OA or Not:Not
Electronic and ring size effects of N-heterocyclic carbenes on the kinetics of ligand substitution reactions and DNA/protein interactions of their palladium(II) complexes
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-05-15 , DOI: 10.1007/s10534-023-00507-8
The synthesis, substitution kinetics and DNA/BSA interactions of four cationic Pd(II) complexes [Pd(1)Cl]BF4 (Pd1), [Pd(2)Cl]BF4 (Pd2), [Pd(3)Cl]BF4 (Pd3) and [Pd(4)Cl]BF4 (Pd4), derived from the reaction of [PdCl2(NCCH3)2] with ligands 2,6-bis(3-methylimidazolium-1-yl)pyridine dibromide (1), 2,6-bis(3-ethylimidazolium-1-yl)pyridine dibromide (2), 2,6-bis(1-methylimidazole-2-thione)pyridine (3), and 2,6-bis(1-ethylimidazole-2-thione)pyridine (4), respectively are reported. The complexes were characterised by various spectroscopic techniques and single crystal X-ray diffraction for compound Pd2. Kinetic reactivity of the complexes with the biologically relevant nucleophiles thiourea (Tu), L-methionine (L-Met) and guanosine 5′-monophosphate sodium salt (5’-GMP) was in the order: Pd1 > Pd2 > Pd3 > Pd4, which was largely dependent on the electronic and ring size of the chelate ligands, consistent with Density functional theory (DFT) simulations. The interactions of the complexes with calf thymus DNA (CT-DNA) and bovine serum albumin (BSA) binding titrations showed strong binding. Both the experimental and in silico data reveal CT-DNA intercalative binding mode.Graphical abstract
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Changes in morphological traits, anatomical and molecular alterations caused by gamma-rays and zinc oxide nanoparticles in spinach (Spinacia oleracea L.) plant
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-05-12 , DOI: 10.1007/s10534-023-00505-w
Spinach seeds were irradiated with gamma-rays after that soaked in zinc oxide nanoparticles (ZnO–NPs) at 0.0, 50, 100 and 200 ppm for twenty-four hours at room temperature. Vegetative plant growth, photosynthetic pigments, and proline contents were investigated. Also, anatomical studies and the polymorphism by the SCoT technique were conducted. The present results revealed that the germination percentage was at the maximum values for the treatment of 100 ppm ZnO–NPs (92%), followed by 100 ppm ZnO–NPs + 60 Gy (90%). The application of ZnO–NPs resulted in an enhancement in the plant length. The maximum of chlorophylls and carotenoids content was recorded in the treatment, 100 ppm ZnO–NPs + 60 Gy. Meanwhile, the irradiation dose level (60 Gy) with all ZnO–NPs treatments increased proline content and reached its maximum increase to 1.069 mg/g FW for the treatment 60 Gy combined with 200 ppm ZnO–NPs. Also, the anatomical studies declared that there were variations between the treatments; un-irradiated and irradiated combined with ZnO–NPs plants which reveal that the leave epidermal tissue increased with 200 ppm ZnO–NPs in both the upper and lower epidermis. While irradiated plants with 60 Gy combined with 100 ppm ZnO–NPs gave more thickness of upper epidermis. As well as SCoT molecular marker technique effectively induced molecular alterations between the treatments. Where, SCoT primers targeted many new and missing amplicons that are expected to be associated with the lowly and highly expressed genes with 18.2 and 81.8%, respectively. Also, showed that the soaking in ZnO-NPs was helped for reducing molecular alteration rate, both spontaneous and induced by gamma irradiation. This nominates ZnO–NPs as potential nano-protective agents that can reduce irradiation-induced genetic damage.
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Iron uptake, transport and storage in marine brown algae
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-03-17 , DOI: 10.1007/s10534-023-00489-7
Iron is a vital although biologically inaccessible trace nutrient for nearly all forms of life but “free” iron can be deleterious to cells and thus iron uptake and storage must be carefully controlled. The marine environment is particularly iron poor making mechanisms for its uptake and storage even more imperative. In this brief review we explore the known and potential iron uptake and storage pathways for the biologically and economically important marine brown macroalgae (seaweeds/kelps).
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Colloidal silver against macrophage infections and biofilms of atypical mycobacteria
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-02-02 , DOI: 10.1007/s10534-023-00494-w
Skin and soft tissue infection (SSTI) caused by atypical mycobacteria such as Mycobacterium abscessus and Mycobacterium avium intracellulare complex (MAIC) have increased in recent years. Current therapeutic options are limited, and hence new and better therapies are urgently required. Colloidal Silver (CS) has been identified for its widespread antibacterial properties and silver-impregnated dressings have been used for SSTIs caused by various pathogens. The efficacy of Green Synthesized Colloidal Silver (GSCS) was investigated for bacterial growth inhibition (BGI) using a microdilution method and minimum biofilm eradication concentration (MBEC) using resazurin assay and confocal scanning laser microscopy (CSLM) of M. abscessus (n = 5) and MAIC (n = 5). The antibacterial effect of GSCS against M. abscessus infected macrophages was also evaluated. The in vitro cytotoxicity of GSCS on a human keratinocyte cell line (HaCaT) and neonatal foreskin fibroblasts was analyzed by the crystal violet proliferation assay. Average BGI and MBEC of GSCS varied between 0.7 and 22 ppm for M. abscessus and MAIC. The concentration of 3 ppm reduced M. abscessus-infection in macrophages significantly. GSCS was not cytotoxic to HaCaT and neonatal foreskin fibroblast cells at concentrations < 3 ppm up to 2 h exposure time. GSCS therefore, has the potential for topical application against atypical mycobacterial SSTI.
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Structural and functional insights into iron acquisition from lactoferrin and transferrin in Gram-negative bacterial pathogens
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2022-11-23 , DOI: 10.1007/s10534-022-00466-6
Iron is an essential element for various lifeforms but is largely insoluble due to the oxygenation of Earth’s atmosphere and oceans during the Proterozoic era. Metazoans evolved iron transport glycoproteins, like transferrin (Tf) and lactoferrin (Lf), to keep iron in a non-toxic, usable form, while maintaining a low free iron concentration in the body that is unable to sustain bacterial growth. To survive on the mucosal surfaces of the human respiratory tract where it exclusively resides, the Gram-negative bacterial pathogen Moraxella catarrhalis utilizes surface receptors for acquiring iron directly from human Tf and Lf. The receptors are comprised of a surface lipoprotein to capture iron-loaded Tf or Lf and deliver it to a TonB-dependent transporter (TBDT) for removal of iron and transport across the outer membrane. The subsequent transport of iron into the cell is normally mediated by a periplasmic iron-binding protein and inner membrane transport complex, which has yet to be determined for Moraxella catarrhalis. We identified two potential periplasm to cytoplasm transport systems and performed structural and functional studies with the periplasmic binding proteins (FbpA and AfeA) to evaluate their role. Growth studies with strains deleted in the fbpA or afeA gene demonstrated that FbpA, but not AfeA, was required for growth on human Tf or Lf. The crystal structure of FbpA with bound iron in the open conformation was obtained, identifying three tyrosine ligands that were required for growth on Tf or Lf. Computational modeling of the YfeA homologue, AfeA, revealed conserved residues involved in metal binding.
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Animal models of kidney iron overload and ferroptosis: a review of the literature
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-06-25 , DOI: 10.1007/s10534-023-00518-5
In recent years, it has been identified that excess iron contributes to the development of various pathologies and their complications. Kidney diseases do not escape the toxic effects of iron, and ferroptosis is identified as a pathophysiological mechanism that could be a therapeutic target to avoid damage or progression of kidney disease. Ferroptosis is cell death associated with iron-dependent oxidative stress. To study the effects of iron overload (IOL) in the kidney, numerous animal models have been developed. The methodological differences between these models should reflect the IOL-generating mechanisms associated with human IOL diseases. A careful choice of animal model should be considered for translational purposes.
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Bioremoval of heavy metals from aqueous solution using dead biomass of indigenous fungi derived from fertilizer industry effluents: isotherm models evaluation and batch optimization
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-07-10 , DOI: 10.1007/s10534-023-00520-x
The present work investigated the utilization of dead biomass of the highly multi-heavy metals tolerant indigenous fungal strain NRCA8 isolated from the mycobiome of fertilizer industry effluents that containing multiple heavy metal ions at high levels to remove Pb2+, Ni2+, Zn2+, and Mn2+ as multiple solutes from multi-metals aqueous solutions for the first time. Based on morphotype, lipotype and genotype characteristics, NRCA8 was identified as Cladosporium sp. NRCA8. The optimal conditions for the bioremoval procedure in the batch system were pH 5.5 for maximum removal (91.30%, 43.25%, and 41.50%) of Pb2+, Zn2+ and Mn2+ but pH 6.0 supported the maximum bioremoval and uptake of Ni2+ (51.60% and 2.42 mg/g) by NRCA8 dead biomass from the multi-metals aqueous solution, respectively. The 30 min run time supported the highest removal efficiency and uptake capacity of all heavy metals under study. Moreover, the equilibrium between the sorbent NRCA8 fungal biomass and sorbates Ni2+, Pb2+ and Zn2+ was attained after increasing the dead biomass dose to 5.0 g/L. Dead NRCA8 biomass was described by scanning electron microscopy, energy-dispersive X-ray spectroscopy and Fourier transform infrared spectrometer before and after biosorption of Pb2+, Ni2+, Zn2+ and Mn2+ under multiple metals system. The Langmuir, Freundlich and Dubinin-Kaganer-Radushkevich isotherms were applied to characterize the adsorption equilibrium between Pb2+, Ni2+, Mn2+ and Zn2+ and the adsorbent NRCA8. By comparing the obtained coefficient of regression (R2) by Freundlich (0.997, 0.723, 0.999, and 0.917), Langmiur (0.974, 0.999, 0.974, and 0.911) and Dubinin-Radushkevich (0.9995, 0.756, 0.9996 and 0.900) isotherms values for Pb2+, Zn2+, Ni2+ and Mn2+ adsorption, respectively, it was found that the isotherms are proper in their own merits in characterization the possible of NRCA8 for removal of Pb2+, Zn2+, Ni2+ and Mn2+. DKR isotherm is the best for Pb2+ and Ni2+ (0.9995 and 0.9996) while Langmiur isotherm giving a good fit to the Zn2+ sorption (0.9990) as well as Freundlich isotherm giving a good fit to the Mn2+ sorption (0.9170). The efficiencies of Cladosporium sp. NRCA8 dead biomass for bioremoval of heavy metals from real wastewater under the optimized conditions were Pb2+, Ag+, Mn2+, Zn2+ and Al3+ ˃ Ni2+ ˃ Cr6+ ˃ Co2+ ˃ Fe3+ ˃ Cu2+ ˃ Cd2+. Dead NRCA8 biomass showed efficient ability to adsorb and reduce harmful components in the industrial effluents to a level acceptable for discharge into the environment.
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Both biogenic and chemically synthesized metal sulfide nanoparticles induce oxidative stress and enhance lipid accumulation in Rhodococcus opacus
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-05-11 , DOI: 10.1007/s10534-023-00504-x
Metallic nanoparticles (NPs) find applications in many different industrial sectors. However, the fate of these NPs in the environment and their potential impact on organisms living in different ecosystems are not fully known. In this work, the individual effect of biogenic and chemically synthesized lead sulfide nanoparticles (PbSNPs) and cadmium sulfide nanoparticles (CdSNPs) on the activity of the oleaginous bacterium Rhodococcus opacus PD630 which belongs to an ecologically important genus Rhodococcus was investigated. A dose-dependent increase in PbSNPs and CdSNPs uptake by the bacterium was observed upto a maximum of 16.4 and 15.6 mg/g cell, corresponding to 98% and 95% uptake. In the case of chemically synthesized NPs, the specific PbSNPs and CdSNPs uptake were slightly less [15.5 and 14.8 mg/g cell], corresponding to 93.2% and 88.4% uptake. Both biogenic and chemically synthesized PbSNPs and CdSNPs did not affect the bacterial growth. On the other hand, the triacylglycerol (biodiesel) content in the bacterium increased from 30% to a maximum of 75% and 73% CDW due to oxidative stress induced by biogenic PbSNPs and CdSNPs. The results of induced oxidative stress by biogenic metal nanoparticle were similar to that induced by the chemically synthesized NPs.
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A tribute to Prof. Dr. Günther Winkelmann.
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2023-04-01 , DOI: 10.1007/s10534-023-00490-0
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Selenium deficiency increased duodenal permeability and decreased expression of antimicrobial peptides by activating ROS/NF-κB signal pathway in chickens
Functional & Integrative Genomics ( IF 3.674 ) Pub Date: 2022-11-25 , DOI: 10.1007/s10534-022-00468-4
Selenium (Se) is an essential trace element for the body. Various organs of the body, including the intestine, are affected by its deficiency. Se deficiency can induce oxidative stress and inflammatory responses in the intestine. It can also increase intestinal permeability and decrease intestinal immune function in mammals. However, the detailed studies, conducted on the intestinal molecular mechanisms of Se deficiency-induced injury in poultry, are limited. This study explored the adverse effects of Se deficiency on intestinal permeability and its mechanism. A Se-deficient chicken model was established, and the morphological changes in the chicken duodenum tissues were observed using a light microscope and transmission electron microscope (TEM). Western blotting, qRT-PCR, and other methods were used to detect the expression levels of selenoproteins, oxidative stress indicators, inflammatory factors, tight junction (TJ) proteins, antimicrobial peptides, and other related indicators in intestinal tissues. The results showed that Se deficiency could decrease the expression levels of selenoproteins and antioxidant capacity, activate the nuclear factor kappa-B (NF-κB) pathway, cause inflammation, and decrease the expression levels of TJ proteins and antimicrobial peptides in the duodenum tissues. The study also demonstrated that Se deficiency could increase intestinal permeability and decrease antimicrobial peptides via reactive oxygen species (ROS)/NF-κB. This study provided a theoretical basis for the scientific prevention and control of Se deficiency in poultry.Graphical abstractSe deficiency decreased the expression levels of selenoproteins and increased ROS levels to activate the NF-κB pathway, resulting in the production of pro-inflammatory cytokines, reducing the expression levels of TJ protein, and weakening the expression of antimicrobial peptides, which contributed to the higher intestinal permeability. Oxidative stress weakened the expression of antimicrobial peptides.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物3区 GENETICS & HEREDITY 遗传学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
13.60 60 Science Citation Index Expanded Not
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